Cas no 132031-17-5 (D-erythro-N,N-Dimethylsphingosine)

• Product Name: D-erythro-N,N-Dimethylsphingosine
• CAS No: 132031-17-5
• MF: C₂₀H₄₁NO₂
• MW: 327.545046567917
• CID: 824683
• PubChem ID: 4285
• Update Time: 2025-04-19

D-erythro-N,N-Dimethylsphingosine Chemical and Physical Properties

Names and Identifiers

• D-erythro-N,N-Dimethylsphingosine
• 2-(dimethylamino)octadec-4-ene-1,3-diol
• (4E)-2-(dimethylamino)octadec-4-ene-1,3-diol
• 4-octadecene-1,3-diol, 2-(dimethylamino)-, (4E)-

• Inchi： 1S/C20H41NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)19(18-22)21(2)3/h16-17,19-20,22-23H,4-15,18H2,1-3H3
• InChI Key： YRXOQXUDKDCXME-UHFFFAOYSA-N
• SMILES： OC(C=CCCCCCCCCCCCCC)C(CO)N(C)C

Computed Properties

• Exact Mass: 327.313729551g/mol
• Monoisotopic Mass: 327.313729551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 0.921
• Boiling Point: 447.2°C at 760 mmHg
• Flash Point: 186.1°C
• Refractive Index: 1.483

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines